Cas no 6926-24-5 (5-Heptenenitrile, 4,6-dimethyl-)
6926-24-5 structure
Product Name:5-Heptenenitrile, 4,6-dimethyl-
CAS No:6926-24-5
MF:C9H15N
MW:137.222102403641
CID:391993
PubChem ID:71374467
Update Time:2025-04-19
5-Heptenenitrile, 4,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Heptenenitrile, 4,6-dimethyl-
- 4,6-dimethylhept-5-enenitrile
- DTXSID80797244
- 6926-24-5
- 4,6-Dimethylhept-5-enenitrilato
-
- Inchi: 1S/C9H15N/c1-8(2)7-9(3)5-4-6-10/h7,9H,4-5H2,1-3H3
- InChI Key: CYIRZKIPLLKWDN-UHFFFAOYSA-N
- SMILES: N#CCCC(C)/C=C(\C)/C
Computed Properties
- Exact Mass: 137.12055
- Monoisotopic Mass: 137.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
5-Heptenenitrile, 4,6-dimethyl- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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